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Compound of Interest

Compound Name: 2-Furanacrolein

Cat. No.: B3021440 Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations

essential for handling 2-Furanacrolein (CAS No. 623-30-3) in a laboratory and research

setting. As a reactive aldehyde intermediate used in fine chemical synthesis, understanding its

hazard profile is critical for ensuring personnel safety and experimental integrity.[1] This

document synthesizes data from safety data sheets, chemical databases, and emergency

response guides to offer a holistic and actionable safety protocol.

Core Hazard Profile & Toxicological Summary
2-Furanacrolein is a corrosive solid that presents significant acute hazards upon contact.[2]

The primary and most immediate risks are severe damage to the skin, eyes, and respiratory

tract.[2][3] While comprehensive toxicological data is not fully available, existing information

classifies it as a hazardous substance requiring stringent control measures.[3]

1.1. Routes of Exposure and Associated Effects

Skin Contact: Causes severe skin burns and damage.[2][3] Symptoms can include pain,

irritation, redness, and blistering.[2] Immediate and thorough decontamination is imperative.

Eye Contact: Poses a risk of serious, potentially irreversible eye damage.[2][3] The corrosive

nature of the compound necessitates immediate and prolonged rinsing if contact occurs.
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Inhalation: Corrosive to the respiratory tract, causing severe irritation of the nose and throat.

[2] It is also classified as a substance that may cause respiratory irritation (Specific Target

Organ Toxicity - Single Exposure).[3] Symptoms may develop even after exposure has

ceased.[4]

Ingestion: Harmful if swallowed.[5][6] May cause severe chemical burns in the mouth,

esophagus, and stomach, leading to severe pain, nausea, and vomiting.[2]

1.2. Quantitative Toxicological Data

While extensive human data is lacking, the following animal data provides a benchmark for its

acute toxicity.

Parameter Value Species Source

Oral LD₅₀ > 860 mg/kg Rat [5]

Note: The classification of "Causes severe skin burns" is based on its chemical properties and

data from related compounds, as specific dermal toxicity studies are not widely cited.

GHS Classification and Chemical Properties
Understanding the formal hazard classification and physical properties of 2-Furanacrolein is

fundamental to a proper risk assessment.

2.1. GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion / Irritation 1B
H314: Causes severe skin

burns and eye damage[2][3]

Serious Eye Damage /

Irritation
1

H318: Causes serious eye

damage[2]

Acute Toxicity, Oral 4 H302: Harmful if swallowed[6]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[3]

2.2. Physical and Chemical Properties

Property Value Source(s)

Appearance
White to light yellow or tan

solid/crystalline powder
[1][2][7]

Molecular Formula C₇H₆O₂ [1]

Molecular Weight 122.12 g/mol [1][2]

Melting Point 48-55 °C [2][8]

Boiling Point 143 °C @ 37-49 hPa [2][8]

Flash Point 99 °C (210 °F) - Closed Cup [2]

Solubility Insoluble in water [4][7]

Risk Assessment and Control Workflow
A systematic approach to risk management is crucial. The following workflow illustrates the

logical progression from initial assessment to the implementation of control measures and

emergency preparedness. This process must be conducted before any new procedure

involving 2-Furanacrolein is undertaken.
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Phase 1: Assessment

Phase 2: Control Implementation

Phase 3: Emergency Preparedness

Review Procedure Involving
2-Furanacrolein

Identify Hazards:
- Corrosive (Skin/Eyes)

- Respiratory Irritant
- Reactive Aldehyde

Engineering Controls
(Primary Barrier)

Mitigate Hazards

Administrative Controls

Personal Protective Equipment (PPE)
(Secondary Barrier)

Verify Location & Functionality:
- Safety Shower

- Eyewash Station
- Spill Kit

Prepare for Failure

Review Emergency Protocols:
- First Aid

- Spill Response
- Fire Fighting
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Spill Occurs

Isolate the Area
Alert others to evacuate

Assess the Spill
(Size, Location, Hazard)

Call Emergency Contact
(e.g., EHS, 911)

Large or
Unmanageable

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Small &
Manageable

Incident Reported & Reviewed

Contain & Clean Up Spill

Decontaminate Area, Tools,
and Personnel

Dispose of Waste in
Sealed, Labeled Container

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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